Josiphos SL-J005-1

• Molecular Formula: C40H40FeP2
• Molecular Weight: 638.5 g/mol
• InChI: InChI=1S/C35H35P2.C5H5.Fe/c1-25-19-26(2)22-32(21-25)36(33-23-27(3)20-28(4)24-33)29(5)34-17-12-18-35(34)37(30-13-8-6-9-14-30)31-15-10-7-11-16-31;1-2-4-5-3-1;/h6-24,29H,1-5H3;1-5H;/t29-;;/m1../s1
• InChI Key: VIWMSTLBMCHMGT-SYXKTQFYSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)[C@H](C)[C]3[CH][CH][CH][C]3P(C4=CC=CC=C4)C5=CC=CC=C5)C.[CH]1[CH][CH][CH][CH]1.[Fe]
• Canonical SMILES: CC1=CC(=CC(=C1)P(C2=CC(=CC(=C2)C)C)C(C)[C]3[CH][CH][CH][C]3P(C4=CC=CC=C4)C5=CC=CC=C5)C.[CH]1[CH][CH][CH][CH]1.[Fe]

Description

This compound is part of the Josiphos family of ligands, which are known for their high enantioselectivity and versatility in various catalytic reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Josiphos SL-J005-1 involves the reaction of ®-1-[(S)-2-(Diphenylphosphino)ferrocenyl]ethanol with 3,5-dimethylphenylphosphine under specific conditions. The reaction typically requires a base such as sodium hydride or potassium tert-butoxide to deprotonate the alcohol, facilitating the nucleophilic attack on the phosphine .

Industrial Production Methods

In industrial settings, the production of this compound follows a similar synthetic route but on a larger scale. The process involves careful control of reaction conditions, including temperature, pressure, and the use of high-purity reagents to ensure the desired enantioselectivity and yield .

Chemical Reactions Analysis

Types of Reactions

Josiphos SL-J005-1 primarily undergoes coordination with transition metals to form complexes that are active in various catalytic reactions. These reactions include:

Hydrogenation: The reduction of unsaturated compounds using hydrogen gas.

Cross-coupling: The formation of carbon-carbon bonds between two different organic groups.

Hydroformylation: The addition of a formyl group to an alkene to form an aldehyde.

Common Reagents and Conditions

Hydrogenation: Typically performed under hydrogen gas at elevated pressures and temperatures, using a metal catalyst such as rhodium or iridium.

Cross-coupling: Often involves palladium or nickel catalysts, with reagents such as aryl halides and organometallic compounds.

Hydroformylation: Requires a cobalt or rhodium catalyst, with syngas (a mixture of hydrogen and carbon monoxide) as the reagent.

Major Products Formed

Hydrogenation: Saturated hydrocarbons or alcohols.

Cross-coupling: Biaryl compounds or other coupled products.

Hydroformylation: Aldehydes.

Scientific Research Applications

Josiphos SL-J005-1 has a wide range of applications in scientific research, including:

Chemistry: Used as a chiral ligand in asymmetric synthesis to produce enantiomerically pure compounds.

Biology: Employed in the synthesis of biologically active molecules, such as pharmaceuticals and agrochemicals.

Medicine: Utilized in the development of drugs with high enantioselectivity, improving their efficacy and reducing side effects.

Industry: Applied in the large-scale production of fine chemicals and intermediates for various industrial processes.

Mechanism of Action

Josiphos SL-J005-1 exerts its effects by coordinating with transition metals to form active catalytic complexes. These complexes facilitate various chemical transformations by providing a chiral environment that enhances the enantioselectivity of the reactions. The molecular targets and pathways involved depend on the specific reaction and metal used .

Comparison with Similar Compounds

Similar Compounds

Josiphos SL-J001-1: ®-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldicyclohexylphosphine.

Josiphos SL-J002-1: ®-1-[(SP)-2-(Diphenylphosphino)ferrocenyl]ethyldi-tert-butylphosphine.

Josiphos SL-J003-1: ®-1-[(SP)-2-(Dicyclohexylphosphino)ferrocenyl]ethyldicyclohexylphosphine.

Uniqueness

Josiphos SL-J005-1 is unique due to its specific combination of diphenylphosphino and 3,5-xylyl groups, which provide a distinct steric and electronic environment. This uniqueness contributes to its high enantioselectivity and versatility in various catalytic reactions, making it a valuable ligand in asymmetric synthesis .